5-{[1-(2-Chlorobenzyl)-1H-indol-3-yl]methylene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
5-{[1-(2-Chlorobenzyl)-1H-indol-3-yl]methylene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
Brand Name:
Vulcanchem
CAS No.:
5838-97-1
VCID:
VC0461788
InChI:
InChI=1S/C21H17ClN2OS2/c1-2-24-20(25)19(27-21(24)26)11-15-13-23(18-10-6-4-8-16(15)18)12-14-7-3-5-9-17(14)22/h3-11,13H,2,12H2,1H3/b19-11+
SMILES:
CCN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl)SC1=S
Molecular Formula:
C21H17ClN2OS2
Molecular Weight:
413g/mol
5-{[1-(2-Chlorobenzyl)-1H-indol-3-yl]methylene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
CAS No.: 5838-97-1
Main Products
VCID: VC0461788
Molecular Formula: C21H17ClN2OS2
Molecular Weight: 413g/mol
![5-{[1-(2-Chlorobenzyl)-1H-indol-3-yl]methylene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one - 5838-97-1](/images/no_structure.jpg)
| CAS No. | 5838-97-1 |
|---|---|
| Product Name | 5-{[1-(2-Chlorobenzyl)-1H-indol-3-yl]methylene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one |
| Molecular Formula | C21H17ClN2OS2 |
| Molecular Weight | 413g/mol |
| IUPAC Name | (5E)-5-[[1-[(2-chlorophenyl)methyl]indol-3-yl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one |
| Standard InChI | InChI=1S/C21H17ClN2OS2/c1-2-24-20(25)19(27-21(24)26)11-15-13-23(18-10-6-4-8-16(15)18)12-14-7-3-5-9-17(14)22/h3-11,13H,2,12H2,1H3/b19-11+ |
| Standard InChIKey | KSAMHQVYEGQHPO-YBFXNURJSA-N |
| Isomeric SMILES | CCN1C(=O)/C(=C\C2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl)/SC1=S |
| SMILES | CCN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl)SC1=S |
| Canonical SMILES | CCN1C(=O)C(=CC2=CN(C3=CC=CC=C32)CC4=CC=CC=C4Cl)SC1=S |
| PubChem Compound | 1774805 |
| Last Modified | Nov 11 2021 |
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